Cas no 1566620-62-9 (3-(3-Hydroxybutyl)pyrrolidin-2-one)

• Product Name: 3-(3-Hydroxybutyl)pyrrolidin-2-one
• CAS No: 1566620-62-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5742737
• PubChem ID: 104679291
• Update Time: 2025-05-23

3-(3-Hydroxybutyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1566620-62-9
• 3-(3-hydroxybutyl)pyrrolidin-2-one
• EN300-733672
• 3-(3-Hydroxybutyl)pyrrolidin-2-one

• Inchi： 1S/C8H15NO2/c1-6(10)2-3-7-4-5-9-8(7)11/h6-7,10H,2-5H2,1H3,(H,9,11)
• InChI Key： VHBFEGHNPBKOQC-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1)CCC(C)O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(3-Hydroxybutyl)pyrrolidin-2-one

3-(3-Hydroxybutyl)pyrrolidin-2-one: A Comprehensive Overview

3-(3-Hydroxybutyl)pyrrolidin-2-one, also known by its CAS number CAS No. 1566620-62-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are cyclic amides with a five-membered ring structure. The presence of the hydroxybutyl group at the 3-position introduces unique properties that make this compound a promising candidate for various applications, particularly in drug discovery and development.

The molecular structure of 3-(3-Hydroxybutyl)pyrrolidin-2-one consists of a pyrrolidinone ring with a hydroxyl-substituted butyl chain attached at the third carbon atom of the ring. This structure not only enhances the compound's solubility but also contributes to its ability to interact with biological systems. Recent studies have highlighted its potential as a bioisostere in medicinal chemistry, where it can serve as an alternative to other functional groups while maintaining or improving pharmacokinetic properties.

One of the most notable aspects of 3-(3-Hydroxybutyl)pyrrolidin-2-one is its role in drug design. Researchers have explored its ability to modulate enzyme activity, particularly in kinases and proteases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth, suggesting its potential as a lead compound for anticancer therapies.

In addition to its pharmacological applications, 3-(3-Hydroxybutyl)pyrrolidin-2-one has also been investigated for its synthesis and structural modifications. Chemists have developed novel synthetic routes to produce this compound efficiently, often employing green chemistry principles to minimize environmental impact. These methods include microwave-assisted synthesis and catalytic asymmetric synthesis, which not only enhance yield but also improve the overall sustainability of the process.

The physical properties of CAS No. 1566620-62-9 are equally intriguing. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC), which is often employed in quality control during drug development.

Recent advancements in computational chemistry have further expanded our understanding of 3-(3-Hydroxybutyl)pyrrolidin-2-one. Molecular docking studies have revealed that this compound can bind effectively to specific receptor sites, providing insights into its mechanism of action at the molecular level. These findings have been instrumental in guiding further optimization efforts aimed at enhancing its bioavailability and efficacy.

In conclusion, 3-(3-Hydroxybutyl)pyrrolidin-2-one, with its CAS number CAS No. 1566620-62-9, represents a versatile compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in drug discovery and development.